Cas no 2171947-17-2 (5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2171947-17-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5566168
• PubChem ID: 165593654
• Update Time: 2025-08-03

5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid
• 2171947-17-2
• EN300-1628938

• Inchi： 1S/C13H13N3O2/c17-13(18)11-8-12(9-2-1-3-9)16(15-11)10-4-6-14-7-5-10/h4-9H,1-3H2,(H,17,18)
• InChI Key： GTOBREJUKVVKOR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2CCC2)N(C2C=CN=CC=2)N=1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2171947-17-2)

5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid, identified by the chemical compound code CAS No. 2171947-17-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of both cyclobutyl and pyridinyl substituents in its molecular framework endows it with unique physicochemical properties and potential pharmacological significance.

The structural motif of 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid consists of a central pyrazole ring, which is a five-membered aromatic ring containing two nitrogen atoms, linked to a cyclobutyl group at the 5-position and a pyridin-4-yl moiety at the 1-position. The carboxylic acid functional group at the 3-position further enhances its reactivity, making it a versatile intermediate in organic synthesis and drug design. This particular arrangement of functional groups has been strategically explored in recent research for its potential applications in modulating various biological pathways.

Recent advancements in computational chemistry and molecular modeling have highlighted the binding affinity of 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid towards several biological targets. Studies have demonstrated that the pyridinyl moiety can interact effectively with metal ions and enzymes, which is crucial for designing metal-binding drugs and enzyme inhibitors. Additionally, the cyclobutyl group contributes to steric hindrance, which can be exploited to optimize drug-like properties such as solubility and metabolic stability.

In the realm of medicinal chemistry, 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid has been investigated for its potential role in addressing neurological disorders. The pyrazole scaffold is well-documented for its neuroprotective and anti-inflammatory properties, while the pyridine ring often serves as a pharmacophore in central nervous system (CNS) drugs. Preliminary studies suggest that derivatives of this compound may exhibit promising effects in mitigating neurodegenerative conditions by modulating neurotransmitter systems and reducing oxidative stress.

The synthesis of 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted cyclopentadienones or cyclobutanones with pyridine derivatives, followed by functional group transformations such as carboxylation. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and minimizing hazardous byproducts.

From a pharmacokinetic perspective, 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid exhibits interesting absorption, distribution, metabolism, and excretion (ADME) profiles. The cyclobutyl group can influence oral bioavailability by affecting lipid solubility, while the pyridine ring may enhance binding to plasma proteins, prolonging circulation time. These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

Current research is also exploring the antimicrobial potential of 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid. The structural features of this compound allow it to interact with bacterial enzymes and cell wall components, potentially leading to novel antibiotics or antifungal agents. Comparative studies with existing antimicrobial drugs have shown that derivatives of this compound may offer advantages such as improved efficacy against resistant strains and reduced toxicity.

The role of 5-cyclobutyl-1-(pyridin-4-yl)-1H-pyrazole-3-carboxylic acid in drug discovery extends beyond its direct therapeutic applications. It serves as a valuable building block for synthesizing more complex molecules with tailored biological activities. By modifying its substituents or appending other pharmacophores, researchers can generate libraries of compounds for high-throughput screening (HTS) to identify new leads for drug development.

In conclusion, 5-cyclobutyl-1-(pyridin-4-ylyl)-1H-pyrazole -3-carboxylic acid (CAS No. 2171947 -17 -2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological potential. Its investigation across multiple therapeutic areas underscores its importance as a research tool and a candidate for future drug development efforts. As our understanding of its pharmacological properties continues to grow, so too will its utility in addressing some of the most pressing challenges in medicine today.